Cas no 33869-21-5 (Lacmoid)
Lacmoid structure
Product Name:Lacmoid
CAS No:33869-21-5
MF:C24H16N2O6
MW:428.393646240234
MDL:MFCD00005035
CID:317371
Update Time:2024-02-29
Lacmoid Chemical and Physical Properties
Names and Identifiers
-
- 3H-Phenoxazin-3-one,7-amino-2,8-bis(2,4-dihydroxyphenyl)-
- 7-amino-8-(2,4-dihydroxyphenyl)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)-10H-phenoxazin-3-one,8-(2,4-dihydroxyphenyl)-7-hydroxy-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)-10H-phenoxazin-3-
- LACMOID
- 1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-amine,3-methyl
- 2-Amino-5-methyl<1,2,4>triazolo<3,4-b><1,3,4>thiadiazol
- 3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
- 3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamine
- 6-Amino-3-methyl-s-triazolo<3,4-b><1,3,4>thiadiazol
- 6-Amino-3-oxo-2.7-bis-<2,4-dihydroxy-phenyl>-3.12-dihydro-dibenzooxazin
- 7-amino-2,8-bis-(2,4-dihydroxy-phenyl)-phenoxazin-3-one
- RESORCINOL BLUE
- RESORCIN BLUE
- ACID FLUORESCENT BLUE
- CI NO 51400
- CI 51400
- IRIS BLUE B
- FLUORESCENT BLUE
- Lacmoid
-
- MDL: MFCD00005035
- Inchi: 1S/C24H16N2O6/c25-17-9-23-18(7-15(17)13-3-1-11(27)5-20(13)29)26-19-8-16(22(31)10-24(19)32-23)14-4-2-12(28)6-21(14)30/h1-10,27-30H,25H2
- InChI Key: ABNVFGQXCGFSFH-UHFFFAOYSA-N
- SMILES: C1C2C(OC3=C(N=2)C=C(C2=CC=C(O)C=C2O)C(N)=C3)=CC(=O)C=1C1=CC=C(O)C=C1O
Computed Properties
- Exact Mass: 541.71100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 64
- Rotatable Bond Count: 2
- Complexity: 2010
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Surface Charge: 0
- Tautomer Count: 986
- XLogP3: nothing
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: >250°C
- Boiling Point: 785.7±60.0 °C at 760 mmHg
- Flash Point: 429.0±32.9 °C
- Solubility: Solubility Sparingly soluble in water, ether; soluble in water, ethanol, methanol, amyl alcohol, Hacetone, acetic acid; practically insoluble in chloroform, benzene, petroleum ether
- PSA: 66.16000
- LogP: 5.86280
- pka: 5.31(at 25℃)
- λmax: 611nm
- PH: Red (4.4) to blue (6.4)
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
- Solubility: Slightly soluble in water
Lacmoid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Hazard Category Code: R36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Lacmoid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Lacmoid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 274720-10G |
Lacmoid |
33869-21-5 | 10G |
¥768.78 | 2022-02-24 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 274720-25G |
Lacmoid |
33869-21-5 | 25G |
¥1570.44 | 2022-02-24 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01955-25g |
3H-Phenoxazin-3-one,7-amino-2,8-bis(2,4-dihydroxyphenyl)- |
33869-21-5 | - | 25g |
¥2288.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01955-10g |
3H-Phenoxazin-3-one,7-amino-2,8-bis(2,4-dihydroxyphenyl)- |
33869-21-5 | - | 10g |
¥1118.0 | 2024-07-19 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | T70569-1g |
LACMOID |
33869-21-5 | 1g |
¥630.00 | 2022-03-03 | ||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | T70569-2.5g |
LACMOID |
33869-21-5 | 2.5g |
¥1260.00 | 2022-03-03 | ||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | T70569-5g |
LACMOID |
33869-21-5 | 5g |
¥1820.00 | 2022-03-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276926-5g |
7-Amino-2,8-bis(2,4-dihydroxyphenyl)phenoxazin-3-one |
33869-21-5 | 98% | 5g |
¥457.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276926-25g |
7-Amino-2,8-bis(2,4-dihydroxyphenyl)phenoxazin-3-one |
33869-21-5 | 98% | 25g |
¥1372.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276926-100g |
7-Amino-2,8-bis(2,4-dihydroxyphenyl)phenoxazin-3-one |
33869-21-5 | 100g |
¥5369.00 | 2022-03-03 |
Lacmoid Related Literature
-
H. Droop Richmond,J. B. P. Harrison Analyst 1902 27 179
-
2. The kinetics and mechanisms of nucleophilic displacements in allylic systems. Part VI. Solvolysis and the accompanying rearrangement of 1 : 1- and of 3 : 3-dimethylallyl chlorideP. B. D. de la Mare,C. A. Vernon J. Chem. Soc. 1954 2504
-
F. D. Ratcliff Analyst 1907 32 82
-
5. 793. Intermediates in aralkyl systems. Part III. Kinetics and mechanisms of substitution of diphenylmethyl bromide by amines in nitromethaneY. Pocker J. Chem. Soc. 1959 3944
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